![molecular formula C22H22N2O4S B2896282 2-((2,5-Dioxo-1-(4-(piperidin-1-yl)phenyl)pyrrolidin-3-yl)thio)benzoic acid CAS No. 305373-00-6](/img/structure/B2896282.png)
2-((2,5-Dioxo-1-(4-(piperidin-1-yl)phenyl)pyrrolidin-3-yl)thio)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be confirmed by 1H NMR, 13C NMR, and MS . The compound contains a pyrrolidine ring, which is a five-membered ring with nitrogen .Chemical Reactions Analysis
The compound is involved in several step reactions of substitution, click reaction, and addition reaction . Some of the compounds synthesized from it are capable of suppressing indoleamine pyrrole-2,3-dioxygenase-1 activities in in vitro experiments .Scientific Research Applications
Targeted Protein Degradation
This compound serves as a functionalized cereblon ligand for the development of Thalidomide-based PROTACs (Proteolysis Targeting Chimeras). It facilitates rapid conjugation with carboxyl linkers through peptide coupling reactions, making it a valuable building block for protein degrader libraries .
Pharmacological Synthesis
As part of imidazole-containing compounds, this chemical plays a role in synthesizing drugs with a broad range of biological activities. These activities include antibacterial, antitumor, and anti-inflammatory effects, among others .
Drug Design and Discovery
The piperidine moiety within the compound is crucial in drug design due to its presence in over twenty classes of pharmaceuticals. Recent literature emphasizes the importance of piperidine derivatives in the discovery and biological evaluation of potential drugs .
Chemical Synthesis
Biological Activity Research
Research into the biological activity of piperidine derivatives is ongoing, with this compound potentially playing a role in the development of new treatments based on its pharmacological properties .
Molecular Building Blocks
Due to its structural complexity, this compound can serve as a molecular building block for further chemical modifications and derivations, which can lead to the creation of new compounds with varied biological activities .
Therapeutic Potential Exploration
The compound’s therapeutic potential is being explored in various medical fields, including oncology, immunology, and infectious diseases, due to its ability to interact with biological systems .
Advanced Material Science
While not directly related to the compound , piperidine derivatives are also being investigated for their potential applications in material science, such as the development of new polymers or nanostructures .
Mechanism of Action
Target of Action
The primary target of this compound is Indoleamine pyrrole-2,3-dioxygenase-1 (IDO1) . IDO1 is a monomeric enzyme containing heme, and its excessive activation has been shown to be closely related to the pathogenesis of cancer and other diseases .
Mode of Action
The compound is a functionalized cereblon ligand for the development of Thalidomide based PROTACs . It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . It is amenable for linker attachment via reductive amination . This compound recognizes E3 ubiquitin ligase and the target protein by E3 ubiquitin ligase ligand and target protein ligand, respectively, making the target protein polyubiquitinated .
Biochemical Pathways
The compound is involved in the protein degradation pathway . The proteasome recognizes and degrades the polyubiquitinated target protein .
Result of Action
The compound is capable of suppressing indoleamine pyrrole-2,3-dioxygenase-1 activities in in vitro experiments . This suppression could potentially lead to a decrease in the pathogenesis of cancer and other diseases where IDO1 is excessively activated .
properties
IUPAC Name |
2-[2,5-dioxo-1-(4-piperidin-1-ylphenyl)pyrrolidin-3-yl]sulfanylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c25-20-14-19(29-18-7-3-2-6-17(18)22(27)28)21(26)24(20)16-10-8-15(9-11-16)23-12-4-1-5-13-23/h2-3,6-11,19H,1,4-5,12-14H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STOWRYGXJGGBRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)N3C(=O)CC(C3=O)SC4=CC=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({2,5-Dioxo-1-[4-(piperidin-1-yl)phenyl]pyrrolidin-3-yl}sulfanyl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.